2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 2-ethyl-2-methyl-1,3-dihydro-4,1,3-benzoxadiazepin-5-one
• InChI: InChI=1S/C11H14N2O2/c1-3-11(2)12-9-7-5-4-6-8(9)10(14)15-13-11/h4-7,12-13H,3H2,1-2H3
• InChI Key: ZXJIDNGKWHTEFI-UHFFFAOYSA-N
• SMILES: CCC1(NC2=CC=CC=C2C(=O)ON1)C

Description

2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one is a chemical compound that belongs to the family of benzodiazepines. It is a heterocyclic organic compound with a molecular formula of C11H14N2O2. This compound has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one is not fully understood. However, it is believed to work by enhancing the activity of gamma-aminobutyric acid (GABA) in the brain. GABA is a neurotransmitter that inhibits the activity of neurons in the brain, leading to a calming effect. By enhancing the activity of GABA, this compound can reduce anxiety and promote relaxation.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to reduce anxiety and promote relaxation in animal models. This compound has also been shown to have anti-inflammatory and anti-tumor properties in various studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one in lab experiments include its potential therapeutic applications and its ability to reduce anxiety and promote relaxation in animal models. However, there are also limitations to using this compound in lab experiments. One of the main limitations is the lack of understanding of its exact mechanism of action. Additionally, this compound may have side effects that need to be studied further.

Future Directions

There are many future directions for the study of 2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one. One direction is to study its potential therapeutic applications in the treatment of anxiety, depression, and other neurological disorders. Another direction is to study its anti-inflammatory and anti-tumor properties further. Additionally, more research is needed to understand the exact mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a heterocyclic organic compound with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various therapeutic applications.

Synthesis Methods

The synthesis of 2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one can be achieved through various methods. One of the most commonly used methods is the reaction of 2-aminobenzophenone with ethyl acetoacetate in the presence of acetic anhydride. This reaction leads to the formation of the desired compound with a yield of around 70%. Other methods include the reaction of 2-aminobenzophenone with ethyl acrylate and the reaction of 2-aminobenzophenone with ethyl cyanoacetate.

Scientific Research Applications

2-ethyl-2-methyl-2,3-dihydro-4,1,3-benzoxadiazepin-5(1H)-one has shown potential therapeutic applications in various scientific research studies. It has shown promising results in the treatment of anxiety, depression, and other neurological disorders. This compound has also been studied for its anti-inflammatory and anti-tumor properties.